Ethyl 4-bromo-1-tert-butyl-5-methylpyrazole-3-carboxylate

• IUPAC Name: ethyl 4-bromo-1-tert-butyl-5-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C11H17BrN2O2/c1-6-16-10(15)9-8(12)7(2)14(13-9)11(3,4)5/h6H2,1-5H3
• InChI Key: HLADFQRDAWVLOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1Br)C)C(C)(C)C
• Molecular Formula: C11H17BrN2O2
• Molecular Weight: 289.17 g/mol

Description

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving Ethyl 4-bromo-1-tert-butyl-5-methylpyrazole-3-carboxylate. Pyrazole derivatives are known to participate in a variety of chemical reactions, but the specifics would depend on the exact structure and conditions.

Scientific Research Applications

Synthesis and Chemical Reactivity

Ethyl 4-bromo-1-tert-butyl-5-methylpyrazole-3-carboxylate is a versatile compound used in the synthesis of complex organic molecules. For example, it has been employed in phosphine-catalyzed [4 + 2] annulation reactions to create highly functionalized tetrahydropyridines. This process demonstrates the compound's role in enabling regioselective synthesis, showcasing its importance in creating molecules with potential pharmaceutical applications (Zhu, Lan, & Kwon, 2003).

Additionally, it serves as a precursor in the preparation of pyrazole derivatives, illustrating its utility in the synthesis of novel organic compounds with varying functional groups and potential for further chemical transformations (Garg & Singh, 1970).

Corrosion Inhibition

In the field of materials science, derivatives of Ethyl 4-bromo-1-tert-butyl-5-methylpyrazole-3-carboxylate, such as bipyrazole derivatives, have been synthesized and evaluated as corrosion inhibitors for steel in acidic environments. These studies have highlighted the compound's potential in protecting industrial materials from corrosion, thus extending their lifecycle and reducing maintenance costs (Zarrok et al., 2012).

Anticancer and Anti-inflammatory Applications

Further, its derivatives have been explored for biological activities, including anticancer and anti-5-lipoxygenase agents. Such research points to its potential in contributing to the development of new therapeutic agents, highlighting the chemical's role in medicinal chemistry (Rahmouni et al., 2016).

Catalysis and Polymerization

Ethyl 4-bromo-1-tert-butyl-5-methylpyrazole-3-carboxylate has also found use in catalysis, particularly in the polymerization of olefins to produce highly branched polyolefins. This application is crucial for developing new materials with unique properties, such as improved strength, durability, and chemical resistance (Obuah et al., 2014).

Future Directions

Pyrazole derivatives have attracted attention due to their wide range of physiological and pharmacological activities. They are key precursors in the preparation of active pharmaceutical ingredients, bioactive molecules, natural occurring products, and agrochemicals. Therefore, the synthesis and study of new pyrazole derivatives, including Ethyl 4-bromo-1-tert-butyl-5-methylpyrazole-3-carboxylate, could be a promising direction for future research.